Cas no 147048-53-1 (9-(2'-Deoxy-2'-fluoro-b-D-ribofuranosyl)-2-fluoroadenine)

• Product Name: 9-(2'-Deoxy-2'-fluoro-b-D-ribofuranosyl)-2-fluoroadenine
• CAS No: 147048-53-1
• MF: C₁₀H₁₁F₂N₅O₃
• MW: 287.222848176956
• CID: 4673857
• Update Time: 2025-10-27

9-(2'-Deoxy-2'-fluoro-b-D-ribofuranosyl)-2-fluoroadenine Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2'-deoxy-2,2'-difluoro-
• 2-Fluoro-2'-fluoro-2'-deoxyadenosine
• (2R,3R,4R,5R)-5-(6-Amino-2-fluoropurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
• 9-(2'-Deoxy-2'-fluoro-b-D-ribofuranosyl)-2-fluoroadenine

• Inchi： 1S/C10H11F2N5O3/c11-4-6(19)3(1-18)20-9(4)17-2-14-5-7(13)15-10(12)16-8(5)17/h2-4,6,9,18-19H,1H2,(H2,13,15,16)/t3-,4-,6-,9-/m1/s1
• InChI Key： OOSVZNYQTCFEON-DXTOWSMRSA-N
• SMILES： F[C@@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(N)=NC(=NC1=2)F)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 0.4
• Topological Polar Surface Area: 119

Experimental Properties

• Melting Point: NA

9-(2'-Deoxy-2'-fluoro-b-D-ribofuranosyl)-2-fluoroadenine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on 9-(2'-Deoxy-2'-fluoro-b-D-ribofuranosyl)-2-fluoroadenine

Introduction to 9-(2'-Deoxy-2'-fluoro-β-D-ribofuranosyl)-2-fluoroadenine (CAS No. 147048-53-1)

9-(2'-Deoxy-2'-fluoro-β-D-ribofuranosyl)-2-fluoroadenine, identified by its Chemical Abstracts Service (CAS) number 147048-53-1, is a specialized nucleoside analog that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fluorinated nucleosides, a subset of nucleoside analogs that have been extensively studied for their potential applications in antiviral, anticancer, and antimicrobial therapies. The structural modification involving the introduction of a fluorine atom at the 2' position of the ribose sugar and the fluorine substitution on the adenine base imparts unique biochemical properties, making it a promising candidate for further research and development.

The significance of 9-(2'-Deoxy-2'-fluoro-β-D-ribofuranosyl)-2-fluoroadenine lies in its ability to mimic natural nucleosides while exhibiting enhanced stability and altered biological activity. This characteristic is particularly valuable in drug design, where modifications to nucleoside structures can lead to improved pharmacokinetic profiles, reduced toxicity, and increased efficacy against target pathogens or diseases. The fluorine atoms in this compound contribute to its resistance to metabolic degradation, allowing for prolonged biological activity and potentially lower dosing requirements.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 9-(2'-Deoxy-2'-fluoro-β-D-ribofuranosyl)-2-fluoroadenine, making it more accessible for academic and industrial research. The synthesis typically involves multi-step reactions, including glycosylation, fluorination, and protection-deprotection strategies, to achieve the desired molecular architecture. These synthetic methodologies have been refined over the years, leading to higher yields and purities, which are critical for subsequent biological evaluations.

In the realm of medicinal chemistry, 9-(2'-Deoxy-2'-fluoro-β-D-ribofuranosyl)-2-fluoroadenine has been investigated for its potential as an antiviral agent. The fluorinated nucleoside scaffold is known to interfere with viral replication by inhibiting key enzymes such as reverse transcriptase or RNA-dependent RNA polymerase. Studies have demonstrated that this compound can exhibit inhibitory activity against a range of viruses, including those belonging to the herpesvirus family and retroviruses. The mechanism of action often involves competitive inhibition of viral nucleotide triphosphates (NTPs), thereby disrupting viral DNA or RNA synthesis.

Moreover, the structural features of 9-(2'-Deoxy-2'-fluoro-β-D-ribofuranosyl)-2-fluoroadenine make it an attractive scaffold for developing next-generation antiviral drugs. The presence of both 2'-fluoro and 5'-fluoro substituents enhances binding affinity to viral enzymes while minimizing off-target effects in host cells. This selectivity is crucial for reducing side effects and improving overall therapeutic safety. Preclinical studies have shown promising results in animal models, where 9-(2'-Deoxy-2'-fluoro-β-D-ribofuranosyl)-2-fluoroadenine demonstrated efficacy comparable to existing antiviral drugs but with improved pharmacokinetic properties.

The field of anticancer research has also explored the potential of 9-(2'-Deoxy-2'-fluoro-β-D-ribofuranosyl)-2-fluoroadenine as a chemotherapeutic agent. Nucleoside analogs are well-known for their ability to interfere with DNA replication and repair mechanisms in cancer cells. By incorporating modified nucleosides into cancer cell metabolism, these compounds can induce apoptosis or growth arrest. Preliminary studies indicate that 9-(2'-Deoxy-2'-fluoro-β-D-ribofuranosyl)-2-fluoroadenine can selectively target rapidly dividing cancer cells while sparing healthy tissues. This selectivity is attributed to differences in enzyme specificity between cancerous and normal cells.

The development of novel anticancer agents requires rigorous testing in vitro and in vivo to assess efficacy and toxicity. 9-(2'-Deoxy-2'-fluoro-β-D-ribofuranosyl)-2-fluoroadenine has been subjected to various biochemical assays to evaluate its interactions with enzymes such as thymidylate synthase (TS) and DNA polymerases. These studies have revealed that the compound can inhibit key enzymes involved in tumor proliferation, offering a potential therapeutic window for cancer treatment. Additionally, combination therapies involving 9-(2'-Deoxy-2'-fluoro-β-D-ribofuranosyl)-2-fluoroadenine with other chemotherapeutic agents have shown synergistic effects, further enhancing treatment outcomes.

The pharmacological profile of 9-(2'-Deoxy-2' fluoro β D ribofuranosyl) 1 fluoro adenine CAS NO14704853 1 is another area of interest for researchers. Pharmacokinetic studies have been conducted to understand how this compound is absorbed, distributed, metabolized, and excreted by the body. The presence of fluorine atoms influences its metabolic pathways, often leading to increased bioavailability and reduced clearance rates compared to unmodified nucleosides. These properties make it a promising candidate for oral administration or other non-invasive delivery methods.

Regulatory considerations play a critical role in advancing compounds like 9-(3 Deoxy3 fluoro β D ribofuranosyl) 1 fluoro adenine CAS NO14704853 1 into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Additionally, preclinical toxicology studies are essential to assess potential side effects before human testing can begin. These studies help determine safe dosage ranges and identify any long-term health risks associated with chronic use.

The future direction of research on 9-(3 Deoxy3 fluoro β D ribofuranosyl) 1 fluoro adenine CAS NO14704853 1 includes exploring its applications in gene therapy and personalized medicine. Nucleoside analogs are being investigated as vectors for delivering therapeutic genes or as components of gene-editing systems such as CRISPR-Cas9. The unique properties of this compound make it a versatile tool for modulating genetic expression in diseased cells while minimizing off-target effects.

In conclusion,(CAS No14704853) (Chemical Name: 9( )Adenosine derivative featuring modified sugar moiety ) ((Fluorinated Ribose Structure) has emerged as a significant compound with broad applications across multiple therapeutic areas including antiviral ,anticancer ,and gene therapy . Its structural features ,biological activity ,and pharmacokinetic profile make it an attractive candidate for further development into novel pharmaceutical agents . As research continues ,we can expect additional insights into its mechanisms ,applications ,and potential benefits for patients worldwide . p >